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Compound of Interest

Compound Name: Antibacterial agent 129

Cat. No.: B12395424

This technical support center provides researchers, scientists, and drug development
professionals with best practices for storing and handling O/129 (Vibriostatic Agent) disks to
maintain their potency and ensure accurate experimental results.

Frequently Asked Questions (FAQS)

Q1: What is the primary use of O/129 disks?

Al: O/129 disks are used for the differentiation of Vibrio species from other Gram-negative
bacteria, particularly Aeromonas species.[1][2][3][4] Vibrio species are generally susceptible to
the vibriostatic agent 2,4-diamino-6,7-diisopropylpteridine (O/129), while Aeromonas species
are typically resistant.[1][2][3] The differential susceptibility can also be used to distinguish
between different Vibrio species.[1][5]

Q2: What are the optimal storage conditions for O/129 disks?

A2: To maintain optimal potency, O/129 disks should be stored in a dry, dark environment. For
long-term storage, a temperature of -20°C is recommended.[1][2][3] For shorter periods,
storage at 2-8°C is acceptable.[3][6] Always refer to the manufacturer's specific instructions for
the longest shelf life.

Q3: What is the shelf life of O/129 disks?
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A3: When stored at -20°C, O/129 disks can have a shelf life of up to 26 weeks from the date of
manufacture.[1] It is crucial to check the expiration date on the packaging before use.[3]

Q4: Should the disks be brought to room temperature before use?

A4: Yes, it is essential to allow the O/129 disk cartridges to equilibrate to room temperature
before opening the package.[2] This prevents condensation from forming on the cold disks,
which can lead to a loss of potency.

Q5: What type of media should be used for testing with O/129 disks?

A5: A non-selective medium containing 0.5% sodium chloride (NaCl) is recommended, as most
Vibrio species require sodium ions for growth.[1][3] Mueller-Hinton agar with 0.5% NaCl is a
commonly used medium.[2]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

No zone of inhibition with a
known susceptible control

strain (e.g., Vibrio cholerae)

1. Loss of disk potency: Disks
may have been stored
improperly (e.g., at room
temperature, exposed to
moisture or light) or have
expired.[1][2][3][6] 2. Incorrect
incubation conditions: The
incubation temperature or
duration may be incorrect. 3.
Improper media: The medium
may lack the necessary NacCl

concentration for Vibrio growth.

[1]3]

1. Verify storage conditions
and expiration date. Use a new
lot of disks known to be stored
correctly. 2. Confirm incubation
parameters. Incubate
aerobically at 35-37°C for 18-
24 hours.[1][3] 3. Ensure the
correct medium is used.
Prepare fresh Mueller-Hinton
agar with 0.5% NacCl.

Inconsistent zone sizes

between experiments

1. Variation in inoculum
density: The turbidity of the
bacterial suspension was not
standardized. 2. Inconsistent
disk placement: Disks were not
pressed firmly onto the agar
surface. 3. Non-uniform lawn
of bacteria: The inoculum was
not spread evenly across the

plate.

1. Standardize the inoculum.
Adjust the bacterial
suspension to a 0.5 McFarland
turbidity standard.[2] 2. Ensure
proper disk application. Use
sterile forceps to press each
disk gently onto the agar to
ensure complete contact.[2][6]
3. Create a uniform lawn.
Streak the plate in three
directions to ensure confluent
growth.[1]
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1. Confirm with other

identification methods. Perform

1. Spontaneous resistance:

additional biochemical or

Some strains of Vibrio

molecular tests to verify the

cholerae have been reported

Unexpected resistance in a species. 2. Test with both 10ug

to be resistant to 0/129.[2][6]

typically susceptible species and 150pg disks. Different

[7] 2. Incorrect organism

concentrations can help in

identification: The isolate may

differentiating species and

not be a Vibrio species.

detecting partial sensitivity.[1]

[3]

Data Presentation

Table 1: Recommended Storage Conditions for O/129 Disks

Condition Temperature Duration Reference
Long-term Storage -20°C Up to 26 weeks [11[3]
Short-term Storage 2-8°C Refer to manufacturer  [3][6]
Table 2: Quality Control Organisms and Expected Results
) . Expected Result
Organism ATCC Strain . Reference
(150ug disk)

Vibrio metschnikovii 7708 Sensitive [1]
Vibrio ) N

) 17802 Partially sensitive [11[3]
parahaemolyticus
Aeromonas hydrophila 49140/ 7966 Resistant [1112]

Experimental Protocols

Protocol 1: O/129 Disk Susceptibility Testing
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e Prepare Inoculum: From a pure, 18-24 hour culture, prepare a bacterial suspension in a
suitable broth (e.g., Tryptone Soy Broth) and adjust the turbidity to match a 0.5 McFarland
standard.[2]

 Inoculate Plate: Using a sterile cotton swab, inoculate a Mueller-Hinton agar plate containing
0.5% NaCl by streaking in three directions to obtain a uniform, confluent lawn of growth.[1]
Allow the plate to dry for 3-5 minutes.[2]

o Apply Disks: Aseptically apply the O/129 disks (typically 10ug and 150ug) onto the surface of
the agar.[1] Ensure the disks are spaced far enough apart to prevent the zones of inhibition
from overlapping. Gently press the disks to ensure they adhere to the agar.[2][6]

e Incubate: Invert the plates and incubate aerobically at 35-37°C for 18-24 hours.[1][3]

 Interpret Results: Measure the diameter of the zones of inhibition. Any zone of inhibition
around the 150ug disk is generally considered susceptible.[2]

Visualizations

Preparation
Retrieve 0/129 Disks Equilibrate Disks )
(-20°C or 2-8°C) to Room Temperature * Testing Results
Aseptically Apply Incubate at 35-37°C [ ] Measure Zone Interpret Results End
0/129 Disks for 18-24 hours of Inhibition (Sensitive/Resistant)

Prepare 0.5 McFarland Inoculate Mueller-Hinton

Bacterial Suspension (0.5% NaCl) Agar Plate

Click to download full resolution via product page

Caption: Experimental workflow for O/129 disk susceptibility testing.
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Caption: Troubleshooting flowchart for unexpected O/129 disk results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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